Cas no 1935990-33-2 (1-Pyrrolidinecarboxylic acid, 3-(2-amino-2-thioxoethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(2-amino-2-thioxoethyl)-, 1,1-dimethylethyl ester
• CAS No: 1935990-33-2
• MF: C₁₁H₂₀N₂O₂S
• MW: 244.353701591492
• CID: 5253382
• Update Time: 2025-05-21

1-Pyrrolidinecarboxylic acid, 3-(2-amino-2-thioxoethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-amino-2-thioxoethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H20N2O2S/c1-11(2,3)15-10(14)13-5-4-8(7-13)6-9(12)16/h8H,4-7H2,1-3H3,(H2,12,16)
• InChI Key： LUOFOPMMTAZSIH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC(N)=S)C1

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(2-amino-2-thioxoethyl)-, 1,1-dimethylethyl ester

1-Pyrrolidinecarboxylic Acid, 3-(2-Amino-2-Thioxoethyl)-, 1,1-Dimethylethyl Ester

The compound with CAS No. 1935990-33-2, known as 1-pyrrolidinecarboxylic acid, 3-(2-amino-2-thioxoethyl)-, 1,1-dimethylethyl ester, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science.

Pyrrolidinecarboxylic acid derivatives have been extensively studied due to their versatile chemical properties. The presence of the pyrrolidine ring provides a rigid framework that can be modified to introduce various functional groups. In this compound, the pyrrolidine ring is substituted with a carboxylic acid group at position 1 and a thioxoethyl amino group at position 3. This substitution pattern is critical for its biological activity and chemical reactivity.

The 1,1-dimethylethyl ester group in this compound plays a significant role in its solubility and stability. Ester groups are commonly used in pharmaceuticals to enhance bioavailability and reduce toxicity. Recent studies have shown that modifying the ester group can significantly influence the pharmacokinetic properties of the compound, making it a promising candidate for drug delivery systems.

One of the most intriguing aspects of this compound is its ability to act as a building block for more complex molecules. Researchers have utilized its structure to synthesize bioactive compounds with potential applications in treating diseases such as cancer and neurodegenerative disorders. For instance, derivatives of this compound have been shown to inhibit key enzymes involved in tumor progression.

Moreover, the thioxoethyl amino group introduces sulfur into the molecule, which can enhance its redox properties. This feature makes it an interesting candidate for applications in materials science, particularly in the development of novel polymers and catalysts. Recent advancements in sulfur-containing polymers have highlighted their potential in creating sustainable materials with improved mechanical properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times. Such methods are increasingly being adopted in modern organic chemistry to streamline production processes.

From an environmental standpoint, the development of efficient synthetic routes for this compound is crucial. The integration of green chemistry principles into its production can minimize waste generation and reduce the overall environmental footprint. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 1-pyrrolidinecarboxylic acid, 3-(2-amino-2-thioxoethyl)-, 1,1-dimethylethyl ester (CAS No. 1935990-33-2) is a multifaceted compound with vast potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science.